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Compound of Interest

Compound Name: Alk5-IN-82

Cat. No.: B15542356

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alk5-IN-82 is a potent and selective inhibitor of the Transforming Growth Factor-beta (TGF-β)

type I receptor, Activin Receptor-Like Kinase 5 (ALK5).[1][2] With an IC50 value of 9.1 nM, this

small molecule is a valuable tool for investigating the role of the TGF-β/SMAD signaling

pathway in various biological processes, including cell growth, differentiation, and fibrosis.[1][2]

Dysregulation of the ALK5 pathway is implicated in several diseases, making Alk5-IN-82 a

compound of interest for research in areas such as cardiac fibrosis.[1]

These application notes provide a detailed protocol for the preparation, storage, and handling

of Alk5-IN-82 stock solutions to ensure consistent and reliable experimental results.

Chemical and Physical Properties
A summary of the key quantitative data for Alk5-IN-82 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 429.5 g/mol

Target
Activin receptor-like kinase 5

(ALK5)

IC50 9.1 nM

Recommended Solvent Dimethyl Sulfoxide (DMSO)

CAS Number 3001361-04-9

TGF-β/ALK5 Signaling Pathway
The canonical TGF-β signaling pathway is initiated by the binding of a TGF-β ligand to its type

II receptor (TβRII). This binding recruits and phosphorylates the type I receptor, ALK5.

Activated ALK5 then phosphorylates the downstream signaling proteins Smad2 and Smad3.

These phosphorylated Smads form a complex with Smad4, which translocates into the nucleus

to regulate the transcription of target genes. Alk5-IN-82, as a selective inhibitor of ALK5, blocks

this cascade by preventing the phosphorylation of Smad2 and Smad3.
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Caption: TGF-β/ALK5 signaling pathway and the inhibitory action of Alk5-IN-82.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Alk5-IN-82. It is

recommended to use high-quality, anhydrous DMSO for optimal dissolution and stability.

Materials:

Alk5-IN-82 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Calculation:

To prepare a 10 mM stock solution, the required mass of Alk5-IN-82 can be calculated using

the following formula:

Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM × 1 mL × 429.5 g/mol / 1000 = 4.295 mg

Procedure:

Weighing the Compound:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.
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Carefully weigh out 4.295 mg of Alk5-IN-82 powder into the tared tube.

Dissolving the Compound:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the Alk5-IN-82 powder.

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.

Visually inspect the solution to ensure there are no visible particulates. If dissolution is

difficult, gentle warming in a 37°C water bath or brief sonication can be applied.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, it is crucial to aliquot the 10 mM

stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, DMSO

stock solutions are typically stable for up to 6 months at -80°C.

Preparation of Working Solutions
For cell-based assays, the 10 mM stock solution needs to be further diluted to the desired final

concentration in the appropriate cell culture medium.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept to a minimum,

typically below 0.1%, as higher concentrations can be toxic to cells.

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO) in your experiments.
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Procedure:

Thaw a single aliquot of the 10 mM Alk5-IN-82 stock solution at room temperature.

Perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve

the desired final working concentrations.

Add the diluted inhibitor to the cell culture plates or wells and gently mix.

Experimental Workflow for In Vitro Assay
The following diagram illustrates a general workflow for an in vitro experiment to assess the

inhibitory effect of Alk5-IN-82 on the TGF-β signaling pathway.
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Caption: General workflow for an in vitro ALK5 inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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